Cas no 872987-15-0 (N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-hydroxypropyl)ethanediamide)

• Product Name: N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-hydroxypropyl)ethanediamide
• CAS No: 872987-15-0
• MF: C₁₇H₂₄FN₃O₆S
• MW: 417.452366828918
• CID: 5509504
• Update Time: 2025-07-21

N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-hydroxypropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[[3-(4-fluoro-2-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-(3-hydroxypropyl)oxamide
• N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-hydroxypropyl)ethanediamide

• Inchi： 1S/C17H24FN3O6S/c1-12-10-13(18)4-5-14(12)28(25,26)21-7-3-9-27-15(21)11-20-17(24)16(23)19-6-2-8-22/h4-5,10,15,22H,2-3,6-9,11H2,1H3,(H,19,23)(H,20,24)
• InChI Key： VCIDLWVQMFZIID-UHFFFAOYSA-N
• SMILES： C(NCCCO)(=O)C(NCC1N(S(C2=CC=C(F)C=C2C)(=O)=O)CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-hydroxypropyl)ethanediamide

Professional Introduction to N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-hydroxypropyl)ethanediamide (CAS No. 872987-15-0)

N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-hydroxypropyl)ethanediamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 872987-15-0, has garnered attention due to its unique chemical properties and its promising applications in the synthesis of bioactive molecules.

The molecular framework of this compound consists of a central ethanediamide backbone, which is functionalized with two distinct substituents: a 3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl group and a 3-hydroxypropyl moiety. The presence of these specific functional groups imparts unique reactivity and binding capabilities, making it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds that can serve as scaffolds for drug discovery. The 1,3-oxazinan ring system, which is a part of the compound's structure, is known for its stability and its ability to interact with biological targets in diverse ways. This structural motif has been extensively studied for its potential to modulate enzyme activity and receptor binding, making it an attractive component for the design of therapeutic agents.

The introduction of the 4-fluoro-2-methylbenzenesulfonyl group into the molecular structure further enhances the compound's pharmacological profile. Fluorine-containing aromatic sulfonamides are well-documented for their ability to improve metabolic stability and binding affinity. This modification can significantly influence the compound's interactions with biological targets, potentially leading to enhanced efficacy and reduced toxicity.

The 3-hydroxypropyl group adds another layer of complexity to the compound's behavior. Hydroxyl groups are known to participate in hydrogen bonding, which can be crucial for the compound's interaction with biological targets. Additionally, this group can influence solubility and pharmacokinetic properties, making it an important consideration in drug design.

Recent studies have demonstrated the potential of this class of compounds in various therapeutic areas. For instance, derivatives of oxazinan have shown promise in the treatment of neurological disorders due to their ability to cross the blood-brain barrier. The combination of the 4-fluoro-2-methylbenzenesulfonyl and 3-hydroxypropyl groups may enhance these properties, leading to more effective treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-hydroxypropyl)ethanediamide involves multiple steps that require precise control over reaction conditions. The introduction of the oxazinan ring system typically involves cyclization reactions under controlled conditions, while the attachment of the sulfonamido and hydroxypropyl groups requires careful selection of reagents and catalysts. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, may be employed to achieve high yields and purity.

In terms of applications, this compound has shown potential as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block for designing novel drugs targeting various diseases. Researchers are exploring its use in developing inhibitors for enzymes involved in cancer metabolism and inflammatory pathways.

The pharmacokinetic properties of N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-hydroxypropyl)ethanediamide are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies are being conducted to assess its bioavailability and to identify any potential side effects or toxicities.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how this molecule will interact with biological targets at the atomic level. These simulations can provide valuable insights into binding affinities and mechanisms of action, guiding experimental efforts and accelerating drug discovery processes.

In conclusion, N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(3-hydroxypropyl)ethanediamide (CAS No. 872987-15-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.